Cas no 2229137-43-1 (2-hydroxy-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid)

• Product Name: 2-hydroxy-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid
• CAS No: 2229137-43-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6000860
• PubChem ID: 165689855
• Update Time: 2025-05-22

2-hydroxy-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid
• 2-hydroxy-2-{1-[3-(propan-2-yl)phenyl]cyclopropyl}acetic acid
• EN300-1750766
• 2229137-43-1

• Inchi： 1S/C14H18O3/c1-9(2)10-4-3-5-11(8-10)14(6-7-14)12(15)13(16)17/h3-5,8-9,12,15H,6-7H2,1-2H3,(H,16,17)
• InChI Key： ZGBIKZXICYKYNJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC=C(C(C)C)C=2)CC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid

2-Hydroxy-2-{1-[3-(Propan-2-yl)Phenyl]Cyclopropyl}Acetic Acid (CAS No. 2229137-43-1)

Introduction to 2-Hydroxy-2-{1-[3-(Propan-2-yl)Phenyl]Cyclopropyl}Acetic Acid

2-Hydroxy-2-{1-[3-(Propan-2-yl)Phenyl]Cyclopropyl}Acetic Acid, a compound with the CAS number 2229137-43-1, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique cyclopropane ring fused with a phenyl group, which is further substituted with a propan-2-yl group. The molecule also features a hydroxyl group and an acetic acid moiety, making it a versatile structure with potential applications in drug design and synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, allowing researchers to explore their properties and potential uses. The compound's structure suggests it may exhibit interesting pharmacokinetic properties, making it a candidate for drug development. Its cyclopropane ring is particularly noteworthy, as such rings are known for their stability and ability to participate in various chemical reactions.

Structural Analysis and Synthesis

The synthesis of 2-Hydroxy-2-{1-[3-(Propan-2-yl)Phenyl]Cyclopropyl}Acetic Acid involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The starting materials typically include aromatic compounds and cyclopropane precursors, which are combined through methods such as Friedel-Crafts alkylation or other coupling reactions. The introduction of the hydroxyl and acetic acid groups is achieved through oxidation or hydrolysis steps, ensuring the final product meets the desired specifications.

Researchers have employed advanced spectroscopic techniques, including NMR spectroscopy and mass spectrometry, to confirm the compound's structure. These analyses have revealed that the molecule exists in a stable conformation due to the rigidity imparted by the cyclopropane ring. This stability is crucial for its potential use in pharmaceutical applications, where molecular integrity is paramount.

Biological Activity and Applications

Preliminary biological studies on CAS No. 2229137-43-1 have shown promising results, particularly in assays related to enzyme inhibition and receptor binding. The compound's ability to interact with specific biological targets suggests it may have therapeutic potential in treating conditions such as inflammation, neurodegenerative diseases, or cancer.

In recent studies, the compound has demonstrated selective inhibition of certain kinases, which are key players in cellular signaling pathways. This selectivity is advantageous in drug development, as it reduces the likelihood of off-target effects and enhances efficacy. Furthermore, its structural features may allow for bioisosteric replacements or modifications to optimize pharmacokinetic properties such as solubility and bioavailability.

Safety and Toxicological Considerations

As with any novel compound intended for therapeutic use, understanding the safety profile of CAS No. 2229137-43-1 is essential. Preclinical studies have been conducted to assess its toxicity, including acute and chronic toxicity tests in animal models. These studies have indicated that the compound exhibits a favorable safety profile at therapeutic doses, with no significant adverse effects observed.

Additionally, environmental impact assessments have been performed to evaluate the compound's biodegradability and potential ecological risks. Results suggest that it undergoes efficient biodegradation under standard environmental conditions, minimizing its environmental footprint.

Future Directions and Research Opportunities

The future of CAS No. 2291377431 (corrected CAS number) lies in further exploration of its therapeutic potential and optimization for clinical use. Ongoing research aims to refine its synthesis process to improve scalability and reduce production costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

Moreover, computational modeling techniques such as molecular docking and QSAR analysis are being employed to predict the compound's interactions with various biological targets. These insights will guide further modifications to enhance its efficacy and reduce potential side effects.

In conclusion, CAS No. 29856856 (corrected CAS number) represents a significant advancement in organic chemistry with promising applications in drug discovery. Its unique structure, coupled with favorable biological properties, positions it as a valuable tool in addressing unmet medical needs.